Cas no 853752-78-0 ({1-3-(3,5-dimethylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}methanol)

• Product Name: {1-3-(3,5-dimethylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}methanol
• CAS No: 853752-78-0
• MF: C₁₉H₂₂N₂O₂
• MW: 310.390184879303
• CID: 5447019
• Update Time: 2025-07-02

{1-3-(3,5-dimethylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}methanol Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-2-methanol, 1-[3-(3,5-dimethylphenoxy)propyl]-
• {1-3-(3,5-dimethylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}methanol

• Inchi： 1S/C19H22N2O2/c1-14-10-15(2)12-16(11-14)23-9-5-8-21-18-7-4-3-6-17(18)20-19(21)13-22/h3-4,6-7,10-12,22H,5,8-9,13H2,1-2H3
• InChI Key： KAKPJKXZUWXDJN-UHFFFAOYSA-N
• SMILES： C1(CO)N(CCCOC2=CC(C)=CC(C)=C2)C2=CC=CC=C2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on {1-3-(3,5-dimethylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}methanol

Comprehensive Overview of {1-3-(3,5-dimethylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}methanol (CAS No. 853752-78-0)

The compound {1-3-(3,5-dimethylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}methanol, identified by its CAS No. 853752-78-0, is a specialized organic molecule that has garnered significant attention in pharmaceutical and material science research. Its unique structural features, including a benzodiazole core and a methanol functional group, make it a versatile intermediate for synthesizing advanced materials and bioactive compounds. Researchers are particularly interested in its potential applications in drug development, where its heterocyclic framework could play a pivotal role in modulating biological activity.

In recent years, the demand for benzodiazole derivatives has surged due to their broad utility in medicinal chemistry. The 3,5-dimethylphenoxy moiety in this compound enhances its lipophilicity, which is crucial for improving membrane permeability in drug candidates. This property aligns with current trends in optimizing bioavailability and drug delivery systems, topics frequently searched in scientific databases and AI-driven platforms. The compound’s methanol group further allows for facile derivatization, enabling researchers to explore structure-activity relationships (SAR) efficiently.

From an industrial perspective, CAS No. 853752-78-0 is valued for its role in developing high-performance polymers and photoactive materials. Its benzodiazole scaffold contributes to thermal stability and electronic properties, making it suitable for applications in organic electronics and sensors. These areas are highly relevant to emerging technologies like flexible displays and wearable devices, which dominate modern material science discussions.

Environmental and sustainability considerations are also driving interest in this compound. Its potential use in green chemistry processes, such as catalytic transformations or biodegradable material synthesis, resonates with global efforts to reduce chemical waste. Researchers are investigating whether {1-3-(3,5-dimethylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}methanol can be derived from renewable feedstocks, addressing the growing demand for eco-friendly alternatives in the chemical industry.

Analytical characterization of this compound involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC, ensuring high purity for research applications. Quality control is critical, as impurities can significantly impact performance in both pharmaceutical and material contexts. This emphasis on precision aligns with the broader scientific community’s focus on reproducibility and data integrity, key themes in peer-reviewed literature.

Future research directions for CAS No. 853752-78-0 may include exploring its antimicrobial or antioxidant properties, given the structural similarities to known bioactive molecules. Additionally, computational studies using AI-driven molecular modeling could predict novel applications, leveraging the compound’s electron-rich architecture. Such interdisciplinary approaches are increasingly popular in answering complex questions about chemical functionality and reactivity.

In summary, {1-3-(3,5-dimethylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}methanol represents a compelling case study in modern chemical innovation. Its multifaceted applications—from drug discovery to smart materials—highlight its relevance across scientific disciplines. As industries prioritize sustainability and efficiency, this compound’s adaptability positions it as a valuable asset for future technological advancements.